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This technical guide provides a comprehensive overview of the spectroscopic data
interpretation for Gymnoside lll, a glucosyloxybenzyl 2-isobutylmalate isolated from the tubers
of Gymnadenia conopsea. The structural elucidation of this natural product relies on a
combination of advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance
(NMR) spectroscopy and Mass Spectrometry (MS). This document outlines the key data and
experimental methodologies crucial for its characterization.

Introduction to Gymnoside il

Gymnoside lll belongs to a class of glucosyloxybenzyl 2-isobutylmalates, which are
characteristic secondary metabolites of the orchid species Gymnadenia conopsea[1][2]. The
definitive structural analysis of Gymnoside Il was reported by Morikawa et al. in their 2006
publication in the Journal of Natural Products. This work detailed the isolation and
characterization of seven new compounds, including Gymnoside Ill, from the tubers of this
plant[1][2][3]. The molecular formula for Gymnoside Ill is C42H58023, with a molecular weight
of 930.90.

Spectroscopic Data

The structural framework of Gymnoside Ill has been elucidated using a suite of spectroscopic
methods. While the specific, detailed NMR and MS data tables from the primary literature were
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not accessible in the conducted search, this section outlines the expected data based on the
known structure and general characteristics of similar natural products.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is essential for determining the elemental

composition of Gymnoside lIl.

Table 1: Mass Spectrometry Data for Gymnoside Il

lonization

i Mass Analyzer Observed m/z Interpretation Reference
ode
Molecular ion
) [M+Na]+ or peak confirming
ESI-MS/FAB-MS  ToF/Orbitrap [1][2]
[M+H]+ the molecular
weight.

Note: The exact experimental values for the observed m/z are detailed in the primary
publication by Morikawa et al. (2006).

Nuclear Magnetic Resonance (NMR) Spectroscopy

1D (*H and ®3C) and 2D (COSY, HSQC, HMBC) NMR experiments are fundamental to piecing
together the intricate structure of Gymnoside lil.

Table 2: 1H NMR Spectroscopic Data for Gymnoside Il

Chemical Coupling

Position Shift (5, Multiplicity Constant (J, Assighment Reference
ppm) Hz)

Data not

available in
[11[2]

search

results.
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Table 3: 13C NMR Spectroscopic Data for Gymnoside Il

. Chemical Shift (6, .
Position Assignment Reference

ppm)

Data not available in

[1](2]

search results.

Note: The comprehensive assignment of all proton and carbon signals for Gymnoside Ill is
provided in the work by Morikawa et al. (2006).

Experimental Protocols

The following sections describe the general methodologies employed for the isolation and
spectroscopic analysis of Gymnoside lll, based on standard practices for natural product
chemistry.

Isolation of Gymnoside Il

The isolation of Gymnoside Il from the tubers of Gymnadenia conopsea typically involves the
following steps:

o Extraction: The dried and powdered tubers are extracted with a suitable solvent, such as
methanol or ethanol, to obtain a crude extract.

» Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with
solvents of varying polarities (e.g., n-hexane, ethyl acetate, n-butanol) to separate
compounds based on their polarity.

o Chromatographic Separation: The fractions containing the desired compounds are further
purified using a combination of chromatographic techniques. This often includes:

o Column Chromatography: Using silica gel or reversed-phase (e.g., ODS) stationary
phases.

o High-Performance Liquid Chromatography (HPLC): Both normal-phase and reversed-
phase HPLC are employed for final purification to yield pure Gymnoside lil.
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Spectroscopic Analysis

The structural characterization of the purified Gymnoside lll is carried out using the following
spectroscopic methods:

o Mass Spectrometry: High-resolution mass spectra are typically acquired using techniques
like Electrospray lonization (ESI) or Fast Atom Bombardment (FAB) coupled with a Time-of-
Flight (ToF) or Orbitrap mass analyzer.

 NMR Spectroscopy: *H and 3C NMR spectra are recorded on a high-field NMR spectrometer
(e.g., 400 MHz or higher) in a deuterated solvent such as methanol-d4 or pyridine-d5. 2D
NMR experiments, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear
Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are
performed to establish the connectivity of protons and carbons within the molecule.

Workflow for Spectroscopic Data Interpretation

The logical flow from sample preparation to the final elucidated structure of Gymnoside lll is a
systematic process. The following diagram illustrates this workflow.
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Caption: Workflow for the isolation and structural elucidation of Gymnoside lIl.
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Conclusion

The interpretation of spectroscopic data is paramount for the structural elucidation of complex
natural products like Gymnoside Illl. A combination of mass spectrometry and a suite of 1D and
2D NMR experiments provides the necessary information to determine its molecular formula,
identify functional groups, and establish the precise connectivity of its atoms. The foundational
work by Morikawa et al. (2006) provides the detailed spectroscopic evidence for the structure of
Gymnoside Ill, and their publication remains the primary reference for researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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